Cas no 52509-14-5 ((1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide)

• Product Name: (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide
• CAS No: 52509-14-5
• MF: C₂₂H₂₂BrO₂P
• MW: 429.286646366119
• MDL: MFCD00011966
• CID: 56254
• PubChem ID: 2724194
• Update Time: 2025-05-24

(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• ((1,3-Dioxolan-2-yl)methyl)triphenylphosphonium bromide
• (1,3-Dioxolan-2-yl)methyltriphenylphosphonium bromide
• (1,3-DIOXOLAN-2-YLMETHYL)(TRIPHENYL)PHOSPHONIUM BROMIDE
• (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide
• (1,3-Dioxolan-2-ylmethyl)triphenyl-phosphonium bromide
• 1,3-dioxolan-2-ylmethyl(triphenyl)phosphanium,bromide
• Phosphonium,(1,3-dioxolan-2-ylmethyl)triphenyl-, bromide (9CI)
• (1,3-Dioxolan-2-ylmethyl)triphenylphosphoniumbromide
• AKOS005216543
• Phosphonium, (1,3-dioxolan-2-ylmethyl)triphenyl-, bromide
• 1,3-dioxolan-2-ylmethyl triphenylphosphonium bromide
• W-105815
• EN300-170136
• triphenyl-1,3-dioxolan-2-ylmethylphosphonium bromide
• 1,3-dioxolan-2-ylmethyl(triphenyl)phosphanium bromide
• AS-15774
• NS00057946
• (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide, 98%
• AC1008
• D2164
• SCHEMBL510812
• MFCD00011966
• 1,3-dioxolan-2-ylmethyltriphenylphosphonium bromide
• (1,3-dioxolan-2-yl-methyl)-triphenyl phosphonium bromide
• FT-0640078
• EINECS 257-977-3
• [(1,3-Dioxolan-2-yl)methyl](triphenyl)phosphanium bromide
• (1,3-dioxolane-2-yl-methyl)triphenylphosphonium bromide
• [(1,3-dioxolan-2-yl)methyl]triphenylphosphonium bromide
• 1,3-dioxolan-2-ylmethyl(triphenyl)phosphonium bromide
• FRHRVQQUICVJDG-UHFFFAOYSA-M
• 1,3-dioxolan-2-ylmethyl(triphenyl)phosphanium;bromide
• 52509-14-5
• [(1,3-dioxolan-2-yl)methyl]triphenylphosphanium bromide
• (1,3-dioxolan-2-yl-methyl)triphenylphosphonium bromide
• DTXSID00966950
• A829122
• SY032677
• (1,3-Dioxolane-2-Ylmethyl)triphenylphosphonium bromide
• CS-W008414
• (1,3-dioxolan-2-yl)methyltriphenyl phosphonium bromide
• DB-017878
• DHX-1
• (1,3-dioxolan-2-ylmethyl)triphenylphosphanium bromide
• (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide

• MDL： MFCD00011966
• Inchi： 1S/C22H22O2P.BrH/c1-4-10-19(11-5-1)25(18-22-23-16-17-24-22,20-12-6-2-7-13-20)21-14-8-3-9-15-21;/h1-15,22H,16-18H2;1H/q+1;/p-1
• InChI Key： FRHRVQQUICVJDG-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1OCCO1

Computed Properties

• Exact Mass: 428.05400
• Monoisotopic Mass: 428.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 193-195 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water (20°C).
• PSA: 32.05000
• LogP: 0.35740
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide

Recent Advances in the Application of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide (CAS: 52509-14-5) in Chemical Biology and Pharmaceutical Research

The compound (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide (CAS: 52509-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This phosphonium salt, characterized by its unique dioxolane-functionalized structure, serves as a key intermediate in the synthesis of complex molecules, including bioactive compounds and potential therapeutic agents. Recent studies have highlighted its role in facilitating carbon-carbon bond formation and its utility in the preparation of pharmacologically relevant scaffolds.

One of the most notable advancements involves the use of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide in the Wittig reaction, where it acts as a stable ylide precursor. Researchers have demonstrated its efficacy in the stereoselective synthesis of α,β-unsaturated carbonyl compounds, which are pivotal in the construction of natural products and drug candidates. For instance, a 2023 study published in the Journal of Organic Chemistry showcased its application in the synthesis of prostaglandin analogs, underscoring its potential in medicinal chemistry.

Beyond its synthetic utility, this compound has also been explored for its biological activity. Preliminary investigations suggest that derivatives of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, open new avenues for the development of anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

In the context of drug delivery, (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide has been investigated as a mitochondrial-targeting moiety. Its lipophilic cationic nature enables it to accumulate in mitochondria, making it a promising candidate for the design of targeted therapies. A 2022 study in Advanced Drug Delivery Reviews highlighted its use in conjugating with anticancer drugs to enhance their selectivity and reduce off-target effects. This approach has shown promising results in preclinical models, particularly in the treatment of resistant cancers.

Despite these advancements, challenges remain in optimizing the stability and bioavailability of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide-derived compounds. Recent efforts have focused on modifying its structure to improve pharmacokinetic properties while retaining its functional advantages. Collaborative research between academia and industry is expected to drive further innovations, leveraging this compound's unique properties for next-generation therapeutics.

In conclusion, (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium Bromide (CAS: 52509-14-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic building block and a biologically active scaffold underscores its versatility. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents, addressing unmet medical needs across various disease areas.